Methyl 3-amino-2-(ethoxyimino)-3-oxopropanoate

• CAS RN: 82219-93-0
• Molecular Formula: C6H10N2O4
• Molecular Weight: 174.15 g/mol
• IUPAC Name: methyl 3-amino-2-ethoxyimino-3-oxopropanoate
• InChI: InChI=1S/C6H10N2O4/c1-3-12-8-4(5(7)9)6(10)11-2/h3H2,1-2H3,(H2,7,9)
• InChI Key: BMWLMVBETNIPKN-UHFFFAOYSA-N
• Canonical SMILES: CCON=C(C(=O)N)C(=O)OC

Description

Methyl 3-amino-2-(ethoxyimino)-3-oxopropanoate is a useful research compound. Its molecular formula is C6H10N2O4 and its molecular weight is 174.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of dimethyl ethoxyiminomalonate (57.4 g) and conc. ammonium hydroxide (50 ml) in methanol (150 ml) was stirred for 2.5 hours at room temperature. The mixture was adjusted to pH 4 with conc. hydrochloric acid under cooling and concentrated to 70 ml under reduced pressure. The aqueous solution was stood in a refrigerator for one hour and the resulting precipitates were collected by filtration, washed with cold water and dried to give methyl 2-carbamoyl-2-ethoxyiminoacetate (syn isomer) (31 g), mp 68° to 71° C.